Cas no 832734-84-6 (Quinoline, 8-[2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-pyrimidinyl]-)

• Product Name: Quinoline, 8-[2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-pyrimidinyl]-
• CAS No: 832734-84-6
• MF: C₂₃H₂₆N₄O
• MW: 374.478744983673
• CID: 673943
• PubChem ID: 11176282
• Update Time: 2025-04-19

Quinoline, 8-[2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-[2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-pyrimidinyl]-
• 8-[2-(1-cyclopentylpiperidin-4-yl)oxypyrimidin-5-yl]quinoline
• DTXSID40457796
• SCHEMBL2536625
• 832734-84-6

• Inchi： 1S/C23H26N4O/c1-2-8-19(7-1)27-13-10-20(11-14-27)28-23-25-15-18(16-26-23)21-9-3-5-17-6-4-12-24-22(17)21/h3-6,9,12,15-16,19-20H,1-2,7-8,10-11,13-14H2
• InChI Key： FLYNGGUHCBYCGZ-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C2=CC=CC3=CC=CN=C23)=CN=1)C1CCN(CC1)C1CCCC1

Computed Properties

• Exact Mass: 374.21066147g/mol
• Monoisotopic Mass: 374.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.1Ų